Cas no 5472-89-9 (5-Heptyl-5-methylimidazolidine-2,4-dione)

5-Heptyl-5-methylimidazolidine-2,4-dione structure
5472-89-9 structure
Product Name:5-Heptyl-5-methylimidazolidine-2,4-dione
CAS No:5472-89-9
MF:C11H20N2O2
MW:212.288702964783
CID:942741
PubChem ID:232315
Update Time:2025-04-19

5-Heptyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • SR-01000037278
    • 5-heptyl-5-methylimidazolidine-2,4-dione
    • CHEMBL1865241
    • Z56865780
    • 5-heptyl-5-methyl-2,4-imidazolidinedione
    • NSC29620
    • HMS2759C10
    • 5472-89-9
    • NSC-29620
    • EN300-04396
    • SR-01000037278-1
    • G37276
    • SMR000393773
    • CS-0219587
    • MLS000737602
    • 99991-59-0
    • 5-heptyl-5-methyl-imidazolidine-2,4-dione
    • AKOS008966809
    • SCHEMBL1404434
    • 5-Heptyl-5-methylimidazolidine-2,4-dione
    • Inchi: 1S/C11H20N2O2/c1-3-4-5-6-7-8-11(2)9(14)12-10(15)13-11/h3-8H2,1-2H3,(H2,12,13,14,15)
    • InChI Key: YKUGAPPICXMOIM-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(CCCCCCC)NC(N1)=O

Computed Properties

  • Exact Mass: 212.15200
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 2.60260
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